Cas no 1402227-58-0 (2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 1402227-58-0
• MF: C₁₆H₂₀BNO₃S
• MW: 317.210903167725
• MDL: MFCD11869356
• CID: 5169861
• Update Time: 2025-10-28

2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

• MDL： MFCD11869356
• Inchi： 1S/C16H20BNO3S/c1-15(2)16(3,4)21-17(20-15)13-10-22-14(18-13)11-7-6-8-12(9-11)19-5/h6-10H,1-5H3
• InChI Key： UGEACKWTWYJLHQ-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1C1=CC=CC(OC)=C1

Additional information on 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

Comprehensive Guide to 2-(3-Methoxyphenyl)-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Thiazole (CAS No. 1402227-58-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1402227-58-0) has emerged as a compound of significant interest. This boronic ester derivative, characterized by its unique thiazole and methoxyphenyl moieties, plays a pivotal role in modern synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions. Researchers and industry professionals are increasingly focusing on this compound due to its versatile applications in drug discovery, material science, and agrochemical development.

The molecular structure of 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole combines a thiazole core with a boronate ester group, making it an excellent building block for complex organic synthesis. The presence of the 3-methoxyphenyl substituent enhances its electronic properties, which is crucial for designing molecules with specific biological activities. This compound is particularly valuable in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the most compelling aspects of CAS 1402227-58-0 is its role in palladium-catalyzed cross-coupling reactions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group serves as a protected form of boronic acid, which is essential for creating carbon-carbon bonds in complex molecules. This feature has made it indispensable in the synthesis of biaryl compounds, which are foundational structures in many pharmaceuticals and advanced materials.

Recent trends in chemical research highlight the growing demand for boron-containing compounds like 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole. The unique properties of boron, such as its ability to form stable covalent bonds with carbon, have opened new avenues in medicinal chemistry. For instance, this compound is being explored for its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development that targets disease-causing proteins for degradation.

In addition to its pharmaceutical applications, CAS 1402227-58-0 is also gaining traction in the field of organic electronics. The thiazole ring, known for its electron-withdrawing properties, is a key component in the design of organic semiconductors and light-emitting diodes (OLEDs). Researchers are investigating how modifications to the methoxyphenyl group can fine-tune the electronic characteristics of these materials, paving the way for more efficient and sustainable technologies.

The synthesis and handling of 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole require specialized knowledge and equipment. Proper storage conditions, typically under inert atmospheres, are essential to maintain its stability and reactivity. As the demand for boronic ester derivatives continues to rise, suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers.

Looking ahead, the versatility of CAS 1402227-58-0 ensures its continued relevance in multiple scientific disciplines. Whether in the development of next-generation therapeutics or advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry. For researchers seeking reliable sources of 2-(3-methoxyphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole, it is crucial to partner with reputable suppliers who adhere to stringent quality standards.